N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]isonicotinamide

• IUPAC Name: N-(2-pyridin-3-yl-1,3-benzoxazol-5-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C18H12N4O2/c23-17(12-5-8-19-9-6-12)21-14-3-4-16-15(10-14)22-18(24-16)13-2-1-7-20-11-13/h1-11H,(H,21,23)
• InChI Key: ZOWHNCHESFOYMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=NC=C4
• Molecular Formula: C18H12N4O2
• Molecular Weight: 316.3 g/mol

Description

N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]isonicotinamide is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. In

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]isonicotinamide in laboratory experiments is its selectivity for cancer cells. This compound has been shown to selectively bind to cancer cells, making it a potential diagnostic tool for cancer. However, one limitation is that the exact mechanism of action of this compound is not fully understood, which may limit its potential applications in biomedical research.

Future Directions

There are several future directions for research on N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]isonicotinamide. One area of interest is further exploration of its mechanism of action in cancer cells. Additionally, studies could investigate the potential use of this compound in combination with other cancer treatments, such as chemotherapy or radiation therapy. Furthermore, research could explore the potential applications of N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]isonicotinamide in other areas of biomedical research, such as inflammation and autoimmune diseases.

Synthesis Methods

The synthesis of N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]isonicotinamide involves a multi-step process that includes the reaction of 2-aminonicotinic acid and 2-aminopyridine with phosgene to form 2-(3-pyridinyl)benzoxazole-5-carbonyl chloride. This intermediate is then reacted with isonicotinamide to produce the final product, N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]isonicotinamide.

Scientific Research Applications

N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]isonicotinamide has been studied for its potential applications in biomedical research. One area of interest is its mechanism of action in cancer cells. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]isonicotinamide has been studied for its potential use as a diagnostic tool for cancer due to its ability to selectively bind to cancer cells.
Biochemical and Physiological Effects:
Studies have also explored the biochemical and physiological effects of N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]isonicotinamide. This compound has been shown to inhibit the activity of certain enzymes, such as protein kinase C and cyclin-dependent kinase 2, which are involved in cell proliferation and cancer progression. Additionally, N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]isonicotinamide has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.